Cas no 16442-10-7 (Benzoic acid,2,6-dichloro-, 1,1'-anhydride)
16442-10-7 structure
Product Name:Benzoic acid,2,6-dichloro-, 1,1'-anhydride
CAS No:16442-10-7
MF:C14H6Cl4O3
MW:364.007640361786
CID:142401
PubChem ID:85423
Update Time:2025-04-19
Benzoic acid,2,6-dichloro-, 1,1'-anhydride Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2,6-dichloro-, 1,1'-anhydride
- 2,6-dichlorobenzoic anhydride
- Bis(2,6-dichlorobenzoic) anhydride
- 16442-10-7
- SCHEMBL5703139
- EINECS 240-494-7
- DTXSID50936946
- AKOS024430614
- NS00053056
-
- Inchi: 1S/C14H6Cl4O3/c15-7-3-1-4-8(16)11(7)13(19)21-14(20)12-9(17)5-2-6-10(12)18/h1-6H
- InChI Key: CGDWAVBBLJTVDO-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C(=O)OC(C1C(=CC=CC=1Cl)Cl)=O)Cl
Computed Properties
- Exact Mass: 361.90728
- Monoisotopic Mass: 361.907105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Benzoic acid,2,6-dichloro-, 1,1'-anhydride Related Literature
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1. Design and preparation of serine–threonine protein phosphatase inhibitors based upon the nodularin and microcystin toxin structures. Part 3Kerri L. Webster,Antony B. Maude,Michael E. O'Donnell,Amit P. Mehrotra,David Gani J. Chem. Soc. Perkin Trans. 1 2001 1673
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